Cas no 1461706-03-5 (1-(pyrrolidin-3-yl)-1H-1,3-benzodiazole dihydrochloride)

• Product Name: 1-(pyrrolidin-3-yl)-1H-1,3-benzodiazole dihydrochloride
• CAS No: 1461706-03-5
• MF: C₁₁H₁₄ClN₃
• MW: 223.701961040497
• MDL: MFCD25371641
• CID: 4600913
• PubChem ID: 75480447
• Update Time: 2025-05-20

1-(pyrrolidin-3-yl)-1H-1,3-benzodiazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(pyrrolidin-3-yl)-1H-1,3-benzodiazole dihydrochloride

• MDL： MFCD25371641
• Inchi： 1S/C11H13N3.ClH/c1-2-4-11-10(3-1)13-8-14(11)9-5-6-12-7-9;/h1-4,8-9,12H,5-7H2;1H
• InChI Key： PKDBMYKYCODXFV-UHFFFAOYSA-N
• SMILES： N1(C2CNCC2)C=NC2=CC=CC=C12.Cl

Additional information on 1-(pyrrolidin-3-yl)-1H-1,3-benzodiazole dihydrochloride

Introduction to 1-(pyrrolidin-3-yl)-1H-1,3-benzodiazole Dihydrochloride (CAS No. 1461706-03-5)

1-(pyrrolidin-3-yl)-1H-1,3-benzodiazole dihydrochloride is a compound with the CAS registry number CAS No. 1461706-03-5. This compound belongs to the class of benzodiazole derivatives, which are known for their diverse applications in pharmaceuticals, materials science, and organic electronics. The structure of this compound combines a benzodiazole ring system with a pyrrolidine substituent, making it a unique member of the benzodiazole family.

The benzodiazole ring system is a fused bicyclic structure consisting of a benzene ring and a diazole ring (specifically, a 1,3-diazole). This arrangement imparts the compound with aromatic stability and potential for conjugation, which are key properties in many chemical applications. The pyrrolidine substituent, attached at the 3-position of the benzodiazole ring, introduces additional complexity to the molecule. Pyrrolidine is a five-membered amine-containing ring, which can influence the compound's solubility, reactivity, and biological activity.

Recent studies have highlighted the potential of benzodiazole derivatives in various fields. For instance, researchers have explored their use as antimicrobial agents, where the aromatic system and nitrogen atoms contribute to interactions with bacterial membranes and enzymes. Additionally, these compounds have shown promise in anticancer drug development, particularly due to their ability to target specific cellular pathways and induce apoptosis in cancer cells.

The synthesis of 1-(pyrrolidin-3-yl)-1H-1,3-benzodiazole dihydrochloride involves multi-step organic reactions, often utilizing coupling agents and acidic conditions to achieve the desired product. The dihydrochloride form suggests that the compound exists as a salt, likely due to the presence of acidic protons in its structure that can be neutralized by hydrochloric acid.

In terms of pharmacokinetics, this compound has been studied for its absorption, distribution, metabolism, and excretion profiles in preclinical models. These studies are crucial for determining its suitability as a drug candidate or precursor in pharmaceutical development.

Furthermore, computational chemistry techniques have been employed to investigate the electronic properties and molecular interactions of this compound. Such studies provide insights into its potential reactivity and selectivity in various chemical environments.

In summary, CAS No. 1461706-03-5, or 1-(pyrrolidin-3-yl)-1H-1,3-benzodiazole dihydrochloride, represents an intriguing compound with significant potential across multiple scientific domains. Its unique structure and functional groups make it a valuable subject for further research and development.